Cas no 1807142-52-4 (Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate
• CAS No: 1807142-52-4
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4954402
• Update Time: 2025-08-03

Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-17-10(16)6-2-7(4-12)8(5-15)9(3-6)18-11(13)14/h2-3,11H,4H2,1H3
• InChI Key： ZKVWWKJHSRWXRE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C=C(C=1C#N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate

Compound CAS No. 1807142-52-4: Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate

The compound Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate (CAS No. 1807142-52-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a chloromethyl group, a cyano group, and a difluoromethoxy group, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The chloromethyl group introduces electrophilic reactivity, making it a valuable component in nucleophilic substitution reactions. Meanwhile, the cyano group enhances the compound's ability to participate in hydrogen bonding and π-interactions, which are critical for its role in drug design. The difluoromethoxy group adds a layer of fluorine-based functionality, which is known for its ability to modulate physical properties such as solubility and bioavailability.

One of the most promising areas of research involving this compound is its application in the synthesis of novel polymers. Scientists have explored the use of Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate as a building block for creating high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, electronics, and biomedical devices.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. The combination of its functional groups allows for controlled release mechanisms, which are essential for targeted drug delivery systems. Recent experiments have demonstrated that this compound can be used to create biocompatible nanoparticles that enhance drug efficacy while minimizing side effects.

Another area of interest is the compound's role in agrochemicals. Researchers have found that Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate exhibits potent pesticidal activity against various agricultural pests. Its ability to disrupt insect metabolic pathways makes it a candidate for developing eco-friendly pesticides that are less harmful to non-target species.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the benzoic acid derivative, followed by esterification and subsequent functionalization steps to introduce the chloromethyl and difluoromethoxy groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.

The chemical stability of Methyl 3-chloromethyl-4-cyano-5-(difluoromethoxy)benzoate has also been extensively studied. Under normal storage conditions, the compound exhibits excellent stability, making it suitable for long-term storage and transportation. However, under specific reaction conditions, such as high temperatures or strong acidic environments, it can undergo decomposition or rearrangement reactions.

In terms of environmental impact, studies have shown that this compound has low toxicity to aquatic organisms when used at recommended application rates. Its degradation products are also non-toxic under aerobic conditions, which aligns with current trends toward sustainable chemistry practices.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its potential uses in fields such as energy storage materials and advanced coatings.